Cas no 1690240-13-1 ((2S)-2-amino-4-ethyloctanoic acid)

• Product Name: (2S)-2-amino-4-ethyloctanoic acid
• CAS No: 1690240-13-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6391682
• PubChem ID: 106702647
• Update Time: 2025-05-20

(2S)-2-amino-4-ethyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-ethyloctanoic acid
• 1690240-13-1
• EN300-1297445

• Inchi： 1S/C10H21NO2/c1-3-5-6-8(4-2)7-9(11)10(12)13/h8-9H,3-7,11H2,1-2H3,(H,12,13)/t8?,9-/m0/s1
• InChI Key： HIPFDSJQVKURRQ-GKAPJAKFSA-N
• SMILES： OC([C@H](CC(CC)CCCC)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-4-ethyloctanoic acid

Introduction to (2S)-2-amino-4-ethyloctanoic acid (CAS No. 1690240-13-1)

(2S)-2-amino-4-ethyloctanoic acid, identified by the CAS registry number 1690240-13-1, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a member of the amino acids family, specifically a branched-chain amino acid, which plays a crucial role in various biological processes. The molecule consists of an eight-carbon chain with an amino group (-NH₂) attached to the second carbon and an ethyl group (-CH₂CH₃) attached to the fourth carbon, along with a carboxylic acid (-COOH) group at the terminal end.

The stereochemistry of this compound is defined by the (2S) configuration, which refers to the spatial arrangement of atoms around the second carbon atom. This configuration is critical as it determines the compound's interaction with biological systems, particularly in enzymatic reactions and protein synthesis. The presence of the ethyl group introduces steric hindrance, which can influence the compound's solubility, stability, and reactivity under different conditions.

Recent studies have highlighted the potential applications of (2S)-2-amino-4-ethyloctanoic acid in drug delivery systems and as a precursor for synthesizing bioactive molecules. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, leveraging its specific stereochemistry to produce enantiomerically pure compounds. This has opened new avenues in pharmaceutical chemistry, where chirality plays a pivotal role in drug efficacy and safety.

In terms of synthesis, (2S)-2-amino-4-ethyloctanoic acid can be prepared through various methods, including enzymatic resolution of racemic mixtures and chemical synthesis using chiral catalysts. These methods ensure high enantiomeric excess, which is essential for applications requiring specific stereochemical properties. The compound's stability under different pH conditions and its ability to form stable complexes with metal ions have also been subjects of recent investigations.

The biological activity of (2S)-2-amino-4-ethyloctanoic acid has been studied in relation to its role as a precursor for nitric oxide (NO) production. NO is a key signaling molecule in various physiological processes, including vasodilation and immune responses. Studies have shown that this compound can modulate NO levels in vitro, suggesting potential therapeutic applications in cardiovascular diseases and inflammatory conditions.

Moreover, advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of this compound. These techniques have provided insights into its molecular structure, stereochemistry, and interactions with other biomolecules. Such detailed structural information is invaluable for designing experiments aimed at understanding its biochemical functions.

In conclusion, (2S)-2-amino-4-ethyloctanoic acid (CAS No. 1690240-13-1) is a versatile compound with promising applications in both academic research and industrial settings. Its unique structure and stereochemistry make it a valuable tool in organic synthesis, drug discovery, and biochemistry. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in these fields.